N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C19H10Cl2N2O3S/c20-10-5-6-11(13(21)7-10)14-9-27-19(22-14)23-18(25)17-8-15(24)12-3-1-2-4-16(12)26-17/h1-9H,(H,22,23,25)
• InChI Key: FEKNAIMPUIMLOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NC3=NC(=CS3)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H10Cl2N2O3S
• Molecular Weight: 417.3 g/mol

Description

N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DCTC, and it belongs to the class of chromene derivatives.

Scientific Research Applications

Potential Cytotoxic Agents

A series of 4-aryl-4H-chromenes bearing a 2-arylthiazol-4-yl moiety has been synthesized, with certain analogs showing potent cytotoxic activity against various cancer cell lines. The study highlights compounds with significant inhibitory activity, suggesting their potential as anticancer agents (Mahmoodi et al., 2010).

Antimicrobial Activity

Research into the synthesis of 4-methyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide compounds has demonstrated significant antibacterial and antifungal activities, underlining the potential use of these compounds in treating microbial infections (Raval et al., 2012).

Adenosine Receptor Ligands

A series of chromone–thiazole hybrids have been designed as potential ligands for human adenosine receptors. These compounds were synthesized from chromone-2-carboxylic acid by two different amidation methods, showcasing the versatility of synthetic approaches to explore ligand-receptor interactions (Cagide et al., 2015).

Mechanism of Action

Target of Action

Similar compounds with a thiazole nucleus have been reported to exhibit various biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific targets can vary depending on the substituents on the thiazole ring .

Mode of Action

Thiazole nucleus exhibited its antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species . The interaction of the compound with its targets and the resulting changes would depend on the specific targets and the structure of the compound.

Biochemical Pathways

Thiazole derivatives have been reported to induce biological effects through various targets . The downstream effects would depend on the specific pathways and targets involved.

Result of Action

Thiazole derivatives have been reported to have a variety of biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific effects would depend on the compound’s targets and mode of action.